![molecular formula C20H22N4 B14334017 N~1~,N~1~-Bis[(4-aminophenyl)methyl]benzene-1,4-diamine CAS No. 103426-99-9](/img/structure/B14334017.png)
N~1~,N~1~-Bis[(4-aminophenyl)methyl]benzene-1,4-diamine
Description
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Properties
CAS No. |
103426-99-9 |
|---|---|
Molecular Formula |
C20H22N4 |
Molecular Weight |
318.4 g/mol |
IUPAC Name |
4-N,4-N-bis[(4-aminophenyl)methyl]benzene-1,4-diamine |
InChI |
InChI=1S/C20H22N4/c21-17-5-1-15(2-6-17)13-24(20-11-9-19(23)10-12-20)14-16-3-7-18(22)8-4-16/h1-12H,13-14,21-23H2 |
InChI Key |
STXTWMXNRUOZDQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1CN(CC2=CC=C(C=C2)N)C3=CC=C(C=C3)N)N |
Origin of Product |
United States |
Preparation Methods
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
N~1~,N~1~-Bis[(4-aminophenyl)methyl]benzene-1,4-diamine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding nitro compounds.
Reduction: It can be reduced to form simpler amines.
Substitution: The amine groups can participate in nucleophilic substitution reactions[][1].
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides are used under basic conditions[][1].
Major Products Formed
Scientific Research Applications
N~1~,N~1~-Bis[(4-aminophenyl)methyl]benzene-1,4-diamine has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of dyes, polymers, and other organic compounds.
Biology: This compound is used in the study of enzyme interactions and protein modifications.
Industry: It is used in the production of high-performance materials, including polymers and resins[][1].
Comparison with Similar Compounds
Similar Compounds
- N,N-Bis(4-aminophenyl)benzene-1,4-diamine
- 4,4’-Diaminotriphenylamine
- N1,N1-Bis(4-aminophenyl)-1,4-benzenediamine
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